molecular formula C25H28N2O4S2 B6565512 2,4,5-trimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide CAS No. 946240-32-0

2,4,5-trimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

Cat. No.: B6565512
CAS No.: 946240-32-0
M. Wt: 484.6 g/mol
InChI Key: DIQQGNOOLRKFIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a sulfonamide derivative featuring a 1,2,3,4-tetrahydroquinoline scaffold substituted with a 4-methylbenzenesulfonyl group at position 1 and a 2,4,5-trimethylbenzenesulfonamide moiety at position 4. Its molecular formula is C₃₀H₃₂N₂O₄S₂, with a molecular weight of 572.7 g/mol. The structural complexity arises from the dual sulfonamide groups and alkyl substituents, which influence its physicochemical properties and biological interactions.

Properties

IUPAC Name

2,4,5-trimethyl-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H28N2O4S2/c1-17-7-10-23(11-8-17)33(30,31)27-13-5-6-21-16-22(9-12-24(21)27)26-32(28,29)25-15-19(3)18(2)14-20(25)4/h7-12,14-16,26H,5-6,13H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DIQQGNOOLRKFIR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2CCCC3=C2C=CC(=C3)NS(=O)(=O)C4=C(C=C(C(=C4)C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H28N2O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

484.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2,4,5-trimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is a complex chemical compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its biological significance.

Chemical Structure and Properties

The compound features a sulfonamide group and a tetrahydroquinoline moiety, which are known to influence its biological activity. The structural formula can be represented as follows:

C19H24N2O2S2\text{C}_{19}\text{H}_{24}\text{N}_2\text{O}_2\text{S}_2

Antitumor Activity

Recent studies have indicated that derivatives of sulfonamides exhibit significant antitumor activity. A notable study investigated the effects of various benzenesulfonamide analogs on glioblastoma (GBM) cells. The compound exhibited a cytotoxic effect with a growth inhibition rate of approximately 78% in U87 cell lines at 100 µM concentration. This was compared to the control drug cisplatin, which showed a 90% inhibition rate .

Cardiovascular Effects

Research has also focused on the cardiovascular implications of sulfonamide derivatives. In an isolated rat heart model, compounds similar to 2,4,5-trimethyl-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide were shown to alter perfusion pressure and coronary resistance. Specifically, one derivative decreased perfusion pressure significantly compared to controls. This suggests potential applications in managing cardiovascular conditions through calcium channel modulation .

The biological activities of this compound can be attributed to several mechanisms:

  • Inhibition of Receptor Tyrosine Kinases : The compound may interfere with tropomyosin receptor kinase A (TrkA), which is implicated in cell survival and proliferation pathways in cancer cells .
  • Calcium Channel Blockade : Similar sulfonamide compounds have demonstrated the ability to inhibit calcium channels, leading to reductions in perfusion pressure and coronary resistance .

Study 1: Anticancer Efficacy

A study published in July 2023 assessed the anticancer efficacy of various benzenesulfonamide derivatives against GBM cells. The results highlighted the compound's ability to induce cell death through apoptosis pathways. Morphological assessments confirmed significant changes in treated cells compared to untreated controls .

Study 2: Cardiovascular Implications

Another investigation utilized an isolated rat heart model to evaluate the cardiovascular effects of sulfonamide derivatives. The experimental design involved administering different concentrations of these compounds and measuring their impact on perfusion pressure over time. Results indicated that specific derivatives could modulate cardiac function through calcium channel interaction .

Pharmacokinetic Considerations

Pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME) are crucial for understanding the therapeutic potential of this compound. Theoretical models have been employed to predict these parameters using software tools like SwissADME and Admetlab 2.0. These models suggest favorable permeability characteristics for certain derivatives in cellular environments .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with two structurally related sulfonamide-tetrahydroquinoline derivatives, focusing on molecular features, substituent effects, and available experimental data.

Table 1: Structural and Molecular Comparison

Feature Target Compound Compound A: N-[1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-yl]-2-Methoxy-4,5-Dimethylbenzene-1-Sulfonamide Compound B: N-(1-Benzoyl-1,2,3,4-Tetrahydroquinolin-6-yl)-4-Fluorobenzene-1-Sulfonamide
Core Structure 1,2,3,4-Tetrahydroquinoline with dual sulfonamide groups 1,2,3,4-Tetrahydroquinoline with dual sulfonamide groups 1,2,3,4-Tetrahydroquinoline with benzoyl and sulfonamide groups
Substituents - 4-Methylbenzenesulfonyl (position 1)
- 2,4,5-Trimethylbenzenesulfonamide (position 6)
- Benzenesulfonyl (position 1)
- 2-Methoxy-4,5-dimethylbenzenesulfonamide (position 6)
- Benzoyl (position 1)
- 4-Fluorobenzenesulfonamide (position 6)
Molecular Formula C₃₀H₃₂N₂O₄S₂ C₂₅H₂₆N₂O₅S₂ C₂₂H₁₉FN₂O₃S
Molecular Weight (g/mol) 572.7 498.6 410.5
Key Functional Groups - Methyl groups (enhanced lipophilicity)
- Dual sulfonamides (hydrogen-bonding capacity)
- Methoxy group (polarity)
- Dimethyl substituents (moderate lipophilicity)
- Fluorine atom (electrophilicity)
- Benzoyl (π-π stacking potential)
Reported Bioactivity Not explicitly documented Not explicitly documented Not explicitly documented

Substituent-Driven Properties:

Lipophilicity: The target compound’s 2,4,5-trimethylphenyl group increases lipophilicity compared to Compound A’s methoxy and dimethyl groups, which introduce polarity. This difference may affect membrane permeability and metabolic stability .

Steric Effects :

  • The target compound ’s 4-methylbenzenesulfonyl group introduces steric bulk at position 1, which could hinder interactions with flat binding sites. In contrast, Compound B’s benzoyl group offers a planar structure for π-π interactions .

Synthetic Complexity :

  • The target compound requires multi-step synthesis due to its dual sulfonamide groups and alkylation at multiple positions. Compound A and B, with fewer substituents, are likely simpler to synthesize .

Research Findings and Limitations

While experimental data for the target compound are scarce, insights can be extrapolated from analogs:

  • The absence of documented in vitro or in vivo studies for the target compound highlights a critical research gap. Future work should prioritize solubility assays, receptor-binding studies, and toxicity profiling.

Preparation Methods

Catalytic Cyclization of Aniline Derivatives

A common approach involves cyclizing substituted aniline precursors under acidic or reductive conditions. For example, phosphorus pentoxide (P₂O₅) combined with methanesulfonic acid (MSA) facilitates intramolecular cyclization of (R)-3-(4-trifluoromethyl-phenylamino)-valeric acid derivatives at 65–75°C for 2–4 hours. This method achieves regioselective ring closure while preserving stereochemical integrity.

Key Reaction Conditions:

ParameterValue
Temperature65–75°C
Acid CatalystP₂O₅ + MSA (20–30 equiv)
Reaction Time2–4 hours
Yield70–85% (estimated)

Biocatalytic Intramolecular Reductive Amination

Recent advances employ imine reductases (IREDs) in multi-enzyme cascades to synthesize chiral tetrahydroquinolines. While this method is stereoselective, its application to non-chiral targets like the current compound remains exploratory.

Sequential Sulfonylation Reactions

The tetrahydroquinoline core undergoes two sulfonylation steps to introduce the 4-methylbenzenesulfonyl and 2,4,5-trimethylbenzenesulfonamide groups.

N1-Sulfonylation with 4-Methylbenzenesulfonyl Chloride

The primary amine at position 1 of the tetrahydroquinoline reacts with 4-methylbenzenesulfonyl chloride in a nucleophilic substitution. Optimal conditions use dimethylformamide (DMF) as the solvent and diisopropylethylamine (DIPEA) as the base at room temperature.

Representative Procedure:

  • Dissolve tetrahydroquinoline (1 equiv) in anhydrous DMF.

  • Add 4-methylbenzenesulfonyl chloride (1.2 equiv) dropwise under nitrogen.

  • Stir at 25°C for 12 hours.

  • Quench with ice water and extract with ethyl acetate.

  • Purify via column chromatography (hexane:ethyl acetate = 3:1).

Yield: 60–75%

C6-Sulfonamide Coupling with 2,4,5-Trimethylbenzenesulfonyl Chloride

The secondary amine at position 6 reacts with 2,4,5-trimethylbenzenesulfonyl chloride under similar conditions. However, steric hindrance from the tetrahydroquinoline scaffold necessitates elevated temperatures (50–60°C) and extended reaction times (18–24 hours).

Optimized Parameters:

ParameterValue
SolventAcetonitrile
BaseTriethylamine (2.5 equiv)
Temperature50–60°C
Reaction Time18–24 hours
Yield55–65%

Alternative Pathways and Mechanistic Insights

One-Pot Tandem Reactions

A patent-based method describes a telescoped synthesis where cyclization and sulfonylation occur sequentially without intermediate purification. This approach reduces processing time but requires precise stoichiometric control to avoid byproducts.

Challenges and Optimization Strategies

Regioselectivity in Sulfonylation

Competitive sulfonylation at multiple amine sites is mitigated by:

  • Steric directing groups : Bulky substituents on the tetrahydroquinoline limit reactivity at undesired positions.

  • Stepwise protection/deprotection : Temporary protecting groups (e.g., tert-butoxycarbonyl) ensure selective functionalization.

Solvent and Catalyst Selection

  • DMF vs. Acetonitrile : DMF enhances solubility of polar intermediates but may degrade at high temperatures.

  • Acid Stoichiometry : Excess methanesulfonic acid (>20 equiv) accelerates cyclization but risks over-sulfonation.

Comparative Analysis of Methods

MethodAdvantagesLimitationsYield Range
Catalytic CyclizationHigh regioselectivityRequires strong acids70–85%
Biocatalytic SynthesisStereoselectiveLimited to chiral targetsN/A
One-Pot TandemTime-efficientComplex optimization50–60%
Stepwise SulfonylationHigh purityMultiple purification steps55–75%

Q & A

Q. What statistical methods are appropriate for analyzing dose-response data?

  • Analysis :
  • Nonlinear Regression : Fit data to sigmoidal models (e.g., Hill equation) using GraphPad Prism.
  • ANOVA with Tukey’s Test : Compare multiple treatment groups for significance (p < 0.05).
  • Principal Component Analysis (PCA) : Reduce dimensionality in multi-parametric datasets .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.